Cas no 69667-29-4 (Oktakis(tetramethylammonium)-T8-silisesquioxane)

• Product Name: Oktakis(tetramethylammonium)-T8-silisesquioxane
• CAS No: 69667-29-4
• MF: C₃₂H₉₆N₈O₁₂Si₈
• MW: 1009.83505630493
• MDL: MFCD03426339
• CID: 59003
• PubChem ID: 329757802
• Update Time: 2025-10-29

Oktakis(tetramethylammonium)-T8-silisesquioxane Chemical and Physical Properties

Names and Identifiers

• Oktakis(tetramethylammonium)-T8-silisesquioxane
• Octakis(tetramethylammonium)pentacyclo[9.5.1.1(3,9).1(5,15).1(7,13)]octasiloxane-1,3,5,7,9,11,13,15-octakis(yloxide)
• OCTAKIS(TETRAMETHYLAMMONIUM)OCTAPRISMOSILSESQUIOXA
• OCTAKIS(TETRAMETHYLAMMONIUM)-T8-SILSESQUIOXANE, hydrate
• PSS hydrate-Octakis(tetramethylammonium) substituted
• Octakis(tetramethylammonium) pentacyclo[9.5.1.13,9.15,15.17,13]octasiloxane-1,3,5,7,9,11,13,15-octakis(yloxide) hydrate
• CID 71307065
• N,N-Dimethylmethanamine;1,3,5,7,9,11,13,15-octamethyl-2,4,6,8,10,12,14,16,17,18,19,20-dodecaoxa-1,3,5,7,9,11,13,15-octasilapentacyclo[9.5.1.13,9.15,15.17,13]icosane
• 69667-29-4
• HAYHPPJCHDYQQZ-UHFFFAOYSA-N

• MDL： MFCD03426339
• Inchi： 1S/C8H24O12Si8.8C3H9N/c1-21-9-22(2)12-25(5)14-23(3,10-21)16-27(7)17-24(4,11-21)15-26(6,13-22)19-28(8,18-25)20-27;8*1-4(2)3/h1-8H3;8*1-3H3
• InChI Key： HAYHPPJCHDYQQZ-UHFFFAOYSA-N
• SMILES： [Si]12(C)O[Si]3(C)O[Si]4(C)O[Si]5(C)O[Si](C)(O[Si](C)(O[Si](C)(O5)O3)O1)O[Si](C)(O4)O2.N(C)(C)C.N(C)(C)C.N(C)(C)C.N(C)(C)C.N(C)(C)C.N(C)(C)C.N(C)(C)C.N(C)(C)C

Computed Properties

• Exact Mass: 1136.49000
• Monoisotopic Mass: 1008.53018280g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 21
• Heavy Atom Count: 69
• Rotatable Bond Count: 0
• Complexity: 456
• Covalently-Bonded Unit Count: 10
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 137Ų

Experimental Properties

• Color/Form: No data avaiable
• Melting Point: 135-143 °C (lit.)
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 295.24000
• LogP: -2.23840
• Vapor Pressure: No data available

Oktakis(tetramethylammonium)-T8-silisesquioxane Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• TSCA：No
• Risk Phrases：R36/37/38; R
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Other Chemical Reagents Organic Metal Reagents

Additional information on Oktakis(tetramethylammonium)-T8-silisesquioxane

Comprehensive Guide to Oktakis(tetramethylammonium)-T8-silisesquioxane (CAS No. 69667-29-4): Properties, Applications, and Innovations

Oktakis(tetramethylammonium)-T8-silisesquioxane (CAS No. 69667-29-4) is a highly specialized polyhedral oligomeric silsesquioxane (POSS) derivative, renowned for its unique molecular architecture and versatile applications in advanced materials science. This compound belongs to the T8-silisesquioxane family, characterized by a rigid silica-like core surrounded by organic functional groups. The presence of eight tetramethylammonium groups enhances its solubility and reactivity, making it a valuable building block for hybrid organic-inorganic materials.

The growing interest in nanostructured materials and hybrid composites has propelled research into Oktakis(tetramethylammonium)-T8-silisesquioxane. Its ability to improve thermal stability, mechanical strength, and flame retardancy in polymers aligns with current industry demands for lightweight, high-performance materials. Researchers are particularly intrigued by its potential in energy storage systems, such as lithium-ion batteries, where it can enhance electrolyte stability and electrode performance.

From a synthetic perspective, Oktakis(tetramethylammonium)-T8-silisesquioxane serves as a pivotal intermediate for constructing more complex POSS-based architectures. Its cationic nature facilitates interactions with anionic species, enabling applications in ion-exchange membranes and catalysis. Recent studies highlight its role in developing self-healing materials and stimuli-responsive systems, addressing key challenges in smart material design.

The compound's biocompatibility and low toxicity profile have sparked interest in biomedical applications, including drug delivery carriers and bioimaging probes. Its precise nanoscale dimensions (1–3 nm) and tunable surface chemistry make it ideal for interfacing with biological systems. Innovations in nanomedicine and theranostics are leveraging these properties to create next-generation diagnostic and therapeutic platforms.

In the realm of green chemistry, Oktakis(tetramethylammonium)-T8-silisesquioxane contributes to sustainable material development. Its incorporation into polymer matrices reduces material consumption while enhancing performance—a critical factor for circular economy initiatives. The compound's role in CO2 capture materials and photocatalytic systems further underscores its environmental relevance.

Market analysts project significant growth for POSS derivatives, driven by demand from aerospace, electronics, and healthcare sectors. As industries prioritize multifunctional materials, Oktakis(tetramethylammonium)-T8-silisesquioxane stands out for its ability to impart multiple desirable properties simultaneously. Patent trends reveal increasing innovation around its use in flexible electronics and wearable technologies.

For researchers exploring molecular precision engineering, this compound offers unparalleled opportunities. Its well-defined structure serves as a model system for studying nanoscale assembly phenomena. Cutting-edge techniques like cryo-EM and atomic force microscopy are being employed to characterize its interactions at molecular levels, providing insights for bottom-up nanotechnology.

Quality control of Oktakis(tetramethylammonium)-T8-silisesquioxane involves rigorous analytical methods, including NMR spectroscopy, mass spectrometry, and elemental analysis. Suppliers must ensure high purity (>98%) for research and industrial applications. Storage recommendations typically emphasize protection from moisture and maintenance at controlled temperatures to preserve stability.

Future directions for this compound include exploration in quantum dot hybrids and molecular electronics. The scientific community continues to uncover novel applications, particularly in emerging fields like neuromorphic computing and bioelectronic interfaces. As synthetic methodologies advance, customized derivatives of T8-silisesquioxanes are expected to address increasingly specialized material requirements.